Cas no 827019-08-9 (5(4H)-Isoxazolone, 4,4'-[oxybis(methylene)]bis[3-phenyl-)

• Product name: 5(4H)-Isoxazolone, 4,4'-[oxybis(methylene)]bis[3-phenyl-
• CAS No: 827019-08-9
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 686692
• PubChem ID: 71417866

5(4H)-Isoxazolone, 4,4'-[oxybis(methylene)]bis[3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 4,4'-[oxybis(methylene)]bis[3-phenyl-
• 4-[(5-oxo-3-phenyl-4H-1,2-oxazol-4-yl)methoxymethyl]-3-phenyl-4H-1,2-oxazol-5-one
• 827019-08-9
• DTXSID00837196
• 4,4'-[Oxybis(methylene)]bis(3-phenyl-1,2-oxazol-5(4H)-one)

• Inchi： InChI=1S/C20H16N2O5/c23-19-15(17(21-26-19)13-7-3-1-4-8-13)11-25-12-16-18(22-27-20(16)24)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
• InChI Key： DTQAZGBZCNTAFB-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NOC(=O)C2COCC3C(=NOC3=O)C4=CC=CC=C4

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.6Ų